2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H23N5O4/c1-3-32-18-9-7-17(8-10-18)20-12-21-23(30)27(25-15-28(21)26-20)14-22(29)24-13-16-5-4-6-19(11-16)31-2/h4-12,15H,3,13-14H2,1-2H3,(H,24,29)
• InChI Key: IUJWSQZBBBJOFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC(=O)NCC4=CC(=CC=C4)OC
• Molecular Formula: C23H23N5O4
• Molecular Weight: 433.5 g/mol
• CAS No.: 1021046-35-4

Description

2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(3-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C23H23N5O4 and its molecular weight is 433.468. The purity is usually 95%.
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Scientific Research Applications

Cyclic Nucleotide Phosphodiesterase Type 4 Inhibitors

A study explored pyrazolo[1,5-a]-1,3,5-triazines as bioisosteric replacements for adenine derivatives, leading to the discovery of potent phosphodiesterase type 4 inhibitors. These compounds, including variations of pyrazolo[1,5-a]-1,3,5-triazines, showed high selectivity and strong inhibition of LPS-induced TNFalpha release from human mononuclear cells, suggesting potential therapeutic applications in inflammatory diseases (Raboisson et al., 2003).

Novel Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives, closely related to the compound , led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes showed significant antioxidant activity in vitro, indicating potential for biological applications in combating oxidative stress (Chkirate et al., 2019).

Anti-Inflammatory and Analgesic Agents

A study on compounds derived from visnaginone and khellinone, which are structurally related to the specified compound, found that certain derivatives had high COX-2 inhibitory activity, analgesic activity, and anti-inflammatory activity. This suggests potential applications in the development of new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).

Key Intermediate for β-Lactam Antibiotics

A practical synthesis method for a related compound was developed as a key intermediate in the production of β-lactam antibiotics. This highlights the relevance of such chemical structures in the synthesis of important antibiotic classes (Cainelli et al., 1998).

Anticancer Activity

Research on 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives showed that certain compounds had appreciable cancer cell growth inhibition against various cancer cell lines. This indicates potential applications in anticancer drug development (Al-Sanea et al., 2020).